Cas no 2171194-08-2 (2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid
• CAS No: 2171194-08-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6258358
• PubChem ID: 165580290
• Update Time: 2025-06-08

2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid
• EN300-1574512
• 2171194-08-2
• 2-ethyl-2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}butanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-18(15-24(30)28-17-27(5-2,6-3)25(31)32)29-26(33)34-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23H,4-6,15-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m1/s1
• InChI Key： LSIFOAHZKMABDY-GOSISDBHSA-N
• SMILES： O(C(N[C@H](CC)CC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid

Introduction to 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid (CAS No. 2171194-08-2)

2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid, also known by its CAS number 2171194-08-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amino acid derivative. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid plays a crucial role in the synthesis of peptides and other bioactive molecules. This group is particularly useful for solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The Fmoc group can be efficiently removed using mild basic conditions, such as piperidine, without affecting the rest of the molecule.

The amino acid derivative portion of the compound, specifically the (3R)-3-amino pentanamide moiety, is another key feature. Amino acids are the building blocks of proteins and are essential for numerous biological processes. The presence of this moiety in the compound suggests potential applications in the development of bioactive peptides or small molecules that can modulate protein function. Recent studies have shown that compounds with similar structures have exhibited promising activities in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation.

In terms of its chemical properties, 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid is a white crystalline solid with a molecular weight of approximately 457.56 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This solubility profile makes it suitable for use in both solution-phase and solid-phase synthetic processes.

The synthesis of 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the amide bond, and the final deprotection step. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures that the final product meets stringent quality standards.

In terms of its biological activity, recent research has focused on evaluating the potential therapeutic applications of compounds with similar structures. For example, a study published in the Journal of Medicinal Chemistry reported that a series of Fmoc-protected amino acid derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that these compounds could selectively bind to specific protein targets involved in neurodegenerative diseases, suggesting their potential as lead compounds for drug development.

The pharmaceutical industry has shown increasing interest in compounds like 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid due to their potential as drug candidates. These compounds can be used to develop novel therapies for a wide range of diseases by targeting specific biological pathways or protein interactions. The ability to fine-tune their chemical structure through synthetic modifications allows researchers to optimize their pharmacological properties, such as potency, selectivity, and bioavailability.

In conclusion, 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}butanoic acid (CAS No. 2171194-08-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring an Fmoc protecting group and an amino acid derivative, makes it an attractive candidate for the development of bioactive peptides and small molecules with therapeutic applications. Ongoing research continues to explore its properties and potential uses, contributing to advancements in drug discovery and development.